Cas no 1248722-52-2 ((3-bromothiophen-2-yl)methyl(pentyl)amine)

• Product Name: (3-bromothiophen-2-yl)methyl(pentyl)amine
• CAS No: 1248722-52-2
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 5231576
• PubChem ID: 61727862
• Update Time: 2025-05-23

(3-bromothiophen-2-yl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Bromothiophen-2-yl)methyl](pentyl)amine
• n-((3-Bromothiophen-2-yl)methyl)pentan-1-amine
• 2-Thiophenemethanamine, 3-bromo-N-pentyl-
• (3-bromothiophen-2-yl)methyl(pentyl)amine

• Inchi： 1S/C10H16BrNS/c1-2-3-4-6-12-8-10-9(11)5-7-13-10/h5,7,12H,2-4,6,8H2,1H3
• InChI Key： QGDVXJKWSDKLDS-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 132
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3

Additional information on (3-bromothiophen-2-yl)methyl(pentyl)amine

Introduction to (3-bromothiophen-2-yl)methyl(pentyl)amine and Its Significance in Modern Chemical Research

(3-bromothiophen-2-yl)methyl(pentyl)amine, CAS no. 1248722-52-2) is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains.

The molecular structure of (3-bromothiophen-2-yl)methyl(pentyl)amine consists of a thiophene ring substituted with a bromine atom at the 3-position and an amine group linked to a pentyl chain. This configuration imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the bromine atom on the thiophene ring enhances its utility in cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the thiophene scaffold. Thiophenes and their derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 3-position of the thiophene ring further modulates its pharmacokinetic profile, potentially enhancing bioavailability and target specificity.

One of the most compelling aspects of (3-bromothiophen-2-yl)methyl(pentyl)amine is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its reactivity to develop novel therapeutic compounds that exhibit improved efficacy and reduced side effects compared to existing treatments. For instance, studies have shown that derivatives of this compound can be incorporated into drug molecules designed to interact with specific biological targets, thereby modulating disease pathways at a molecular level.

The amine group in (3-bromothiophen-2-yl)methyl(pentyl)amine provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been exploited in the development of ligands for metal-organic frameworks (MOFs), where such compounds can act as bridging units or terminal ligands to stabilize metal centers. The resulting MOFs have applications in catalysis, gas storage, and separation technologies.

Recent advancements in computational chemistry have also highlighted the importance of (3-bromothiophen-2-yl)methyl(pentyl)amine as a building block for designing novel materials. By integrating machine learning algorithms with traditional experimental approaches, researchers can predict the structural and functional properties of compounds before they are synthesized. This has led to the discovery of new materials with unique electronic and optical properties, which could revolutionize fields such as electronics and renewable energy.

The synthesis of (3-bromothiophen-2-yl)methyl(pentyl)amine) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

The compound's stability under various conditions has made it a preferred choice for long-term storage and transportation. However, its reactivity necessitates careful handling to prevent degradation or unwanted side reactions. Researchers have developed innovative storage solutions that maintain the integrity of (3-bromothiophen-2-yl)methyl(pentyl)amine) while ensuring ease of access for subsequent synthetic manipulations.

In conclusion, (3-bromothiophen-2-yl)methyl(pentyl)amine, CAS no. 1248722-52-2, represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development and material science. Its unique structural features and versatile reactivity make it an indispensable tool for chemists seeking to push the boundaries of synthetic chemistry and explore new frontiers in drug discovery.